2-(3-Methoxy-phenyl)-2-phenyl-ethylamine

• Molecular Formula: C15H17NO
• Molecular Weight: 227.30 g/mol
• IUPAC Name: 2-(3-methoxyphenyl)-2-phenylethanamine
• InChI: InChI=1S/C15H17NO/c1-17-14-9-5-8-13(10-14)15(11-16)12-6-3-2-4-7-12/h2-10,15H,11,16H2,1H3
• InChI Key: RKTQBXBAEFWMTJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CN)C2=CC=CC=C2

Description

2-(3-Methoxy-phenyl)-2-phenyl-ethylamine is a useful research compound. Its molecular formula is C15H17NO and its molecular weight is 227.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-methoxy-3-(1-phenyl-2-nitro-propyl)-benzene (7.8 g, 30.33 mmoles), obtained as described in example 41, ammonium formate (9.56 g, 151.6 mmoles), methanol (80 ml), 10% Pd/C (1.8 g) and 3A molecular sieves (15 g) was kept under reflux for 2 hours, then filtered over celite by washing with methanol and brought to dryness. The residue was taken up with ethyl ether and extracted with 10% HCl. The aqueous phase was basified with K2CO3 and re-extracted with ethyl ether. The organic phase was anhydrified and brought to dryness to give 5.4 g of the title compound (yield: 78.4%).